2-(2,5-Difluorophenoxy)acetic acid

• IUPAC Name: 2-(2,5-difluorophenoxy)acetic acid
• InChI: InChI=1S/C8H6F2O3/c9-5-1-2-6(10)7(3-5)13-4-8(11)12/h1-3H,4H2,(H,11,12)
• InChI Key: NLVMDNXMYYNPTJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1F)OCC(=O)O)F
• Molecular Formula: C8H6F2O3
• Molecular Weight: 188.13 g/mol
• CAS No.: 366-56-3

Description

“2-(2,5-Difluorophenoxy)acetic acid” is a chemical compound with the molecular formula C8H6F2O3. It has a molecular weight of 188.13. It is typically stored at room temperature and is available in powder form.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H6F2O3/c9-5-2-1-3-6 (8 (5)10)13-4-7 (11)12/h1-3H,4H2, (H,11,12). This code provides a standard way to encode the compound’s molecular structure.

Physical And Chemical Properties Analysis

“this compound” is a powder that is stored at room temperature. It has a molecular weight of 188.13.

Scientific Research Applications

Scientometric Analysis of 2,4-D Herbicide

A scientometric review analyzed global trends in studies on the toxicity of 2,4-D, a herbicide similar to 2-(2,5-Difluorophenoxy)acetic acid. The review highlighted the advancement in research focused on the toxicology and mutagenicity of 2,4-D, emphasizing its impact on occupational risk, neurotoxicity, resistance to herbicides, and effects on non-target aquatic species. This extensive analysis showcases the scientific community's concentrated efforts to understand the environmental and health impacts of such chemicals (Zuanazzi, Ghisi, & Oliveira, 2020).

Environmental Fate and Ecotoxicological Effects

Research on the environmental fate and behavior of 2,4-D, alongside its ecotoxicological effects, provides insights into the persistence and impact of these herbicides in ecosystems. Studies have documented the presence of 2,4-D in water bodies, soil, and air, emphasizing the need for mitigation strategies to prevent environmental contamination. The research underscores the potential lethal effects on non-target organisms, highlighting the importance of understanding the ecological impacts of phenoxyacetic acids (Islam et al., 2017).

Organic Acids in Industrial Applications

In the context of industrial applications, studies on organic acids, including acetic acid, have explored their roles in various processes. For instance, organic acids are utilized in acidizing operations in oil and gas exploration, where they serve as less corrosive alternatives to traditional acids for enhancing the permeability of reservoirs. This research indicates the versatility and significance of acetic acid derivatives in industrial applications beyond their herbicidal uses (Alhamad et al., 2020).

Regulation of Cell Death by Acetic Acid in Yeasts

Investigations into the biological effects of acetic acid have revealed its role in regulating cell death in yeast cells. This area of research offers valuable insights into the molecular mechanisms of acetic acid-induced cell death, providing potential applications in biotechnology and biomedicine. Understanding these mechanisms can contribute to the development of yeast strains with enhanced resilience and performance in industrial fermentation processes (Chaves et al., 2021).

Mechanism of Action

Target of Action

It’s worth noting that many bioactive aromatic compounds containing similar structures have been found to bind with high affinity to multiple receptors .

Mode of Action

Compounds with similar structures have been found to interact with their targets, leading to various biological activities .

Biochemical Pathways

It’s known that similar compounds can affect a variety of pathways, leading to diverse biological activities .

Result of Action

Similar compounds have been found to exhibit a range of biological activities .

Biochemical Analysis

Biochemical Properties

2-(2,5-Difluorophenoxy)acetic acid plays a significant role in biochemical reactions, particularly in the modulation of enzyme activities. It interacts with enzymes such as cyclooxygenase-2 (COX-2), where it acts as an inhibitor. This interaction is crucial as COX-2 is involved in the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation . Additionally, this compound has been shown to interact with other proteins and biomolecules, influencing their activity and stability.

Cellular Effects

The effects of this compound on various cell types and cellular processes are profound. It has been observed to influence cell signaling pathways, gene expression, and cellular metabolism. For instance, in plant cells, acetic acid derivatives like this compound can enhance tolerance to abiotic stresses such as drought and salinity by modulating lipid metabolism and hormone signaling . In mammalian cells, it may affect inflammatory responses by inhibiting COX-2 activity, thereby reducing the production of pro-inflammatory prostaglandins .

Molecular Mechanism

At the molecular level, this compound exerts its effects through specific binding interactions with biomolecules. It binds to the active site of COX-2, inhibiting its enzymatic activity and preventing the conversion of arachidonic acid to prostaglandins . This inhibition leads to a decrease in inflammation and pain. Additionally, this compound may influence gene expression by modulating transcription factors and other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound can change over time. The compound’s stability and degradation are critical factors that influence its long-term effects on cellular function. Studies have shown that acetic acid derivatives can maintain their activity over extended periods, but their efficacy may decrease due to degradation . Long-term exposure to this compound in vitro and in vivo can lead to sustained modulation of cellular processes, although the specific outcomes depend on the experimental conditions.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At low doses, it may exhibit beneficial effects such as anti-inflammatory and analgesic properties. At higher doses, it can cause toxic or adverse effects, including gastrointestinal irritation and renal toxicity . The threshold for these effects depends on the specific animal model and the duration of exposure.

Metabolic Pathways

This compound is involved in several metabolic pathways. It can be metabolized by enzymes such as cytochrome P450s, which facilitate its breakdown and elimination from the body . The compound may also influence metabolic fluxes and metabolite levels, particularly in pathways related to lipid metabolism and energy production.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are mediated by specific transporters and binding proteins. These interactions determine the compound’s localization and accumulation in different cellular compartments . The distribution pattern can influence its overall efficacy and potential side effects.

Subcellular Localization

This compound is localized in various subcellular compartments, including the cytoplasm and organelles such as mitochondria and the endoplasmic reticulum. Its activity and function can be affected by post-translational modifications and targeting signals that direct it to specific locations within the cell . These factors play a crucial role in determining the compound’s biological effects.